Cas no 14753-05-0 (1-Chloro-2-methylpentane)

1-Chloro-2-methylpentane (CAS: 3523-93-9) is a halogenated hydrocarbon with the molecular formula C6H13Cl. This clear, colorless liquid is characterized by its branched-chain structure, featuring a chlorine atom at the primary carbon and a methyl group at the secondary position. It serves as a versatile intermediate in organic synthesis, particularly in nucleophilic substitution reactions and Grignard reagent preparations. The compound's moderate reactivity and stability make it suitable for controlled alkylation processes in pharmaceutical and agrochemical applications. Its well-defined structure ensures predictable reaction pathways, while the branched alkyl chain contributes to solubility in common organic solvents. The product is typically stored under inert conditions to maintain purity, with a boiling point of approximately 115-117°C.

1-Chloro-2-methylpentane structure

Product Name:1-Chloro-2-methylpentane

CAS No:14753-05-0

MF:C₆H₁₃Cl

MW:120.620421171188

MDL:MFCD00053236

CID:2658036

PubChem ID:87566474

Update Time:2025-07-02

1-Chloro-2-methylpentane Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-2-methylpentane
- 6-nitrooctacyclo[10.6.6.63,10.02,11.04,9.013,18.019,24.025,30]triaconta-4,6,8,13,15,17,19,21,23,25,27,29-dodecaene(non-preferred name)
- 2-METHYLPENTYL CHLORIDE
- Pentane, 1-chloro-2-methyl
- 1-chloro-2-methyl-pentane
- Pentane, 1-chloro-2-methyl-
- SLBTUZZYJLBZQV-UHFFFAOYSA-N
- EN300-61698
- 128399-28-0
- BS-20615
- SCHEMBL1286260
- DTXSID20335907
- D89415
- MFCD00053236
- AKOS009157400
- 14753-05-0
- DTXCID30286996
- 679-658-1
- MDL： MFCD00053236
- Inchi： 1S/C6H13Cl/c1-3-4-6(2)5-7/h6H,3-5H2,1-2H3
- InChI Key： SLBTUZZYJLBZQV-UHFFFAOYSA-N
- SMILES： ClCC(C)CCC

Computed Properties

Exact Mass: 120.0705781g/mol
Monoisotopic Mass: 120.0705781g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 35.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 3

Experimental Properties

Density: 0.8700
Melting Point: -35.1°C (estimate)
Boiling Point: 120°C(lit.)
Refractive Index: 1.4190-1.4220

1-Chloro-2-methylpentane Security Information

Symbol:
Prompt：warning
Hazard Statement： H226-H315-H319
Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
Hazardous Material transportation number：1993
HazardClass：3
PackingGroup：III

1-Chloro-2-methylpentane Pricemore >>

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